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Compound of Interest

Compound Name: Cyclohexyl propionate

Cat. No.: B1665103

An In-depth Technical Guide to the Material Safety of Cyclohexyl Propionate for Research
Laboratories

Introduction

Cyclohexyl propionate (CAS No. 6222-35-1) is a carboxylic ester recognized for its
characteristic apple- and banana-like fruity aroma.[1][2] Primarily utilized as a synthetic
flavoring and fragrance agent, it finds applications in beverages, candy, ice cream, and baked
goods.[1][2] While it is considered to have low toxicity in its application as a food additive,
proper handling and safety precautions are paramount in a research and development setting.
[1] This guide provides a comprehensive overview of the material safety data for cyclohexyl
propionate, tailored for researchers, scientists, and drug development professionals. It
consolidates critical safety information, physical and chemical properties, handling protocols,
and emergency procedures to ensure its safe use in the laboratory.

Section 1: Chemical Identification

This section provides basic identifying information for cyclohexyl propionate.
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Identifier Value

IUPAC Name cyclohexyl propanoate[1]

Synonyms Cyclohexyl propionate, Propionic acid,
cyclohexyl ester[3][4]

CAS Number 6222-35-1[1][4]

Molecular Formula CoH1602[1][4]

Molecular Weight 156.22 g/mol [1]

Chemical Structure (Image of chemical structure)

Section 2: Physical and Chemical Properties

A summary of the key physical and chemical properties of cyclohexyl propionate is presented
below. These values are essential for safe handling, storage, and experimental design.

Property Value Source(s)
Appearance Colorless clear liquid [3]
Odor Apple- and banana-like aroma [11[2]

. : 193°C (at 760 mmHg); 72-
Boiling Point [21[5]
73°C (at 10 mmHg)

Melting Point 169°C [5]
Flash Point 67.78 °C (154.00 °F) TCC [3]
Density 0.954 g/mL at 25 °C [2]
Specific Gravity ?(.:96900 to 0.97400 @ 25.00 -

. 1.43900 to 1.44600 @ 20.00
Refractive Index oc [3]

Solubility Insoluble in water [1]
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Section 3: Hazard Identification and Classification

Cyclohexyl propionate is classified as a combustible liquid.[5] While it is not classified under

other major hazard categories, appropriate precautions should always be taken in a laboratory

setting.[5]

Hazard Classification

GHS Information

Source(s)

Hazard Statement

H227: Combustible liquid

[5]

Signal Word

Warning

[5](6]

Precautionary Statements

P210: Keep away from
heat/sparks/open flames/hot
surfaces. — No smoking.
P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P370+P378: In case of fire:
Use dry chemical, carbon
dioxide or alcohol-resistant
foam for extinction.
P403+P235: Store in a well-
ventilated place. Keep cool.
P501: Dispose of
contents/container in

accordance with

local/regional/national/internati

onal regulations.

[5]

Section 4: Toxicological Information

The toxicological data for cyclohexyl propionate is limited. The Joint FAO/WHO Expert

Committee on Food Additives (JECFA) has evaluated it and concluded that there is "no safety

concern at current levels of intake when used as a flavouring agent".[1]
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Toxicity Metric Value Source(s)
Acute Oral Toxicity No data available
Acute Dermal Toxicity No data available
Acute Inhalation Toxicity No data available

No safety concern at current
JECFA Evaluation levels of intake when used as [1]

a flavouring agent.

Note: It is crucial to distinguish Cyclohexyl Propionate from the structurally similar but more
hazardous Allyl Cyclohexyl Propionate (CAS 2705-87-5), which is harmful if swallowed or in
contact with skin and may cause an allergic skin reaction.[7][8][9][10]

Section 5: Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to maintaining a safe
laboratory environment.

Handling:

» Handle in a well-ventilated place or under a chemical fume hood.[5][11]

o Wear suitable personal protective equipment (PPE), including safety goggles with side-
shields, chemical-resistant gloves, and a lab coat.[5][11]

e Avoid contact with skin and eyes.[5]
o Keep away from heat, sparks, open flames, and other ignition sources.[5][6]
e Use non-sparking tools to prevent fire caused by electrostatic discharge.[5]

e Wash hands thoroughly after handling.[8]

Storage:

o Store in a tightly closed container.[5]
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o Keep in a dry, cool, and well-ventilated area.[5][11]

» Store away from incompatible materials such as strong oxidizing agents, acids, and bases.
[11]

» Store apart from foodstuff containers.[5]
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Preparation

Start: New Experiment

Consult Safety Data Sheet (SDS)

Step 2
\

Perform Risk Assessment

Step 3
\

Select & Don Personal Protective Equipment (PPE)

(Gloves, Goggles, Lab Coat)
o 4

Step 4

ChemicaI+HandIing

Work in Well-Ventilated Area
(e.g., Fume Hood)

Dispense Cyclohexyl Propionate
(Avoid Inhalation/Contact)

Use in Experiment

Step 7b

Post-Handling

Dispose of Contaminated Waste
in Labeled Container

Return to Designated Storage

(& /

Clean & Decontaminate Work Area

Remove PPE & Wash Hands

Click to download full resolution via product page

Diagram 1: A logical workflow for the safe handling of cyclohexyl propionate in a lab setting.
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Section 6: Emergency Procedures

In the event of an emergency, follow these established protocols.

First Aid Measures:

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[5]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Consult a doctor if irritation persists.[5]

o Eye Contact: Rinse cautiously with pure water for at least 15 minutes. Remove contact
lenses if present and easy to do. Seek immediate medical attention.[5]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[5]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]
e Unsuitable Media: Do not use a heavy water stream.[8]

o Specific Hazards: The product is a combustible liquid. Vapors may form explosive mixtures
with air upon intense heating.

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[5]

Accidental Release Measures:
o Evacuate personnel to a safe area and ensure adequate ventilation.[5]
e Remove all sources of ignition.[5]

e Prevent the chemical from entering drains or waterways.[5]

» Contain the spill using inert absorbent material (e.g., sand, earth, vermiculite).[8]
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¢ Collect the absorbed material using spark-proof tools and place it in a suitable, closed
container for disposal.[5]

Spill Detected!

Evacuate Immediate Area
Alert Others

i

Assess Spill
(Size, Location, Hazards)

i

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

~

4 Containment & Cleanup

Ensure Adequate Ventilation
Remove Ignition Sources

Contain Spill with Inert
Absorbent Material

Collect Absorbed Material
using Spark-Proof Tools

Place in Labeled, Sealed
Container for Disposal

Decontaminate Spill Area

Dispose of Waste via
EH&S Guidelines

Report Incident to Supervisor
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Diagram 2: A step-by-step protocol for responding to an accidental spill of cyclohexyl
propionate.

Section 7: Experimental Protocols

While specific experimental protocols for drug development are proprietary, this section outlines
a general methodology for the synthesis of cyclohexyl propionate and a sensory evaluation
protocol, highlighting key safety considerations.

Methodology 1: Synthesis of Cyclohexyl Propionate

Cyclohexyl propionate can be synthesized via the direct esterification of propionic acid and
cyclohexanol, catalyzed by an agent like ferric sulfate hydrate under microwave irradiation.[12]

e Reactant Preparation: In a designated reaction vessel within a fume hood, combine
propionic acid and cyclohexanol. A typical molar ratio might be 3:1 cyclohexanol to propionic
acid.[12]

o Catalyst and Agent Addition: Add the catalyst (e.g., ferric sulfate hydrate) and a water-
carrying agent like cyclohexane.[12]

o Reaction: Place the vessel in a microwave reactor. Irradiate at a specified power (e.g., 700
W) for a designated time (e.g., 30 minutes) to drive the reaction to completion.[12] Monitor
the reaction temperature and pressure closely.

o Work-up and Purification: After cooling the reaction mixture, the catalyst is typically removed
by filtration. The resulting solution is then processed, often involving washing with a basic
solution to remove unreacted acid, followed by drying and purification via vacuum distillation
to isolate the final ester product.[13]

o Safety: Throughout this process, all handling of reactants and products must be done in a
well-ventilated hood with appropriate PPE. The use of microwave radiation requires
specialized equipment and adherence to the manufacturer's safety guidelines.
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Methodology 2: Sensory Evaluation Protocol (for
Flavor/Fragrance Research)

This protocol outlines steps for determining the flavor profile of cyclohexyl propionate.[14]

o Stock Solution Preparation: Prepare a stock solution of high-purity (>99%) cyclohexyl
propionate in an appropriate solvent (e.g., ethanol) in a fume hood.

o Sample Preparation: Create a series of dilutions in deionized, odor-free water. For taste
evaluation, a 5% sugar-water solution may be used as the base.[14]

o Panelist Evaluation: Present the samples in coded glass tasting vessels to a panel of trained
sensory panelists.

» Detection Threshold Test: Use a triangle test (two blanks, one sample) at increasing
concentrations to determine the concentration at which 50% of panelists can reliably detect
the substance.[14]

o Flavor Profile Description: At a concentration 3-5 times the detection threshold, have
panelists individually describe the aroma and flavor attributes using a standardized lexicon of
terms (e.g., fruity, waxy, sweet).[14]

Section 8: Disposal Considerations

Chemical waste must be disposed of in accordance with institutional, local, regional, and
national regulations.

» Waste Disposal: Dispose of cyclohexyl propionate and any contaminated materials in a
licensed hazardous-waste disposal facility.[9] Do not allow the product to enter drains,
sewers, or waterways.[5]

o Container Disposal: Empty containers should be treated as hazardous waste and disposed
of accordingly. Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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